Cas no 21279-13-0 (Dipyrido[2,1-b:12j][3,8]phenanthrolinediiumbistetrafluoroborate)

• Product name: Dipyrido[2,1-b:12j][3,8]phenanthrolinediiumbistetrafluoroborate
• CAS No: 21279-13-0
• MF: C₂₀H₁₆B₂F₈N₂
• MW: 457.963672637939
• CID: 911472

Dipyrido[2,1-b:12j][3,8]phenanthrolinediiumbistetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• dipyrido[2,1-b:12j][3,8]phenanthrolinediiumbistetrafluoroborate
• Dipyrido[2,1-b:1,2-j][3,8]phenanthrolinediium bistetrafluoroborate
• DIPYRIDO[2,1-B:1´,2´-J][3,8]PHENANTHROLINEDIIUM BISTETRAFLUOROBORATE
• CID 133108982
• Dipyrido[2,1-b:12j][3,8]phenanthrolinediiumbistetrafluoroborate

• Inchi： 1S/C20H14N2.2BF4/c1-3-9-21-13-15-7-8-16-14-22-10-4-2-6-18(22)12-20(16)19(15)11-17(21)5-1;2*2-1(3,4)5/h1-14H;;/q;2*-1/p+2
• InChI Key： KZGRPWHSWKWIAJ-UHFFFAOYSA-P
• SMILES： F[B-](F)(F)F.F[B-](F)(F)F.[NH+]12C=CC=CC1=CC1C(C=CC3=C[NH+]4C=CC=CC4=CC=13)=C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 824
• Topological Polar Surface Area: 8.9